Cas no 111184-33-9 (3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-)

3-Pyridazinecarboxylic acid, 1,4,5,6-tetrahydro-, is a heterocyclic carboxylic acid derivative with a partially saturated pyridazine core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tetrahydro modification enhances stability while retaining functional versatility, particularly in the formation of amides, esters, and other derivatives. Its carboxylic acid group allows for further functionalization, enabling its use in drug discovery and agrochemical research. The compound’s balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in designing bioactive molecules. Suitable for controlled reactions, it offers synthetic flexibility in developing novel heterocyclic frameworks.

3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro- structure

111184-33-9 structure

Product Name:3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-

CAS No:111184-33-9

MF:C₅H₈N₂O₂

MW:128.129220962524

CID:129147

PubChem ID:13661900

Update Time:2025-06-09

3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-
- 1,4,5,6-Tetrahydro-pyridazine-3-carboxylic acid
- 1,4,5,6-tetrahydropyridazine-3-carboxylic acid
- 1,4,5,6-Tetrahydro-pyridazine-3-carboxylic acid
- AKOS006331800
- DTXSID00546079
- 1,4,5,6-Tetrahydropyridazine-3-carboxylicacid
- 111184-33-9
- BS-26641
- Inchi： 1S/C5H8N2O2/c8-5(9)4-2-1-3-6-7-4/h6H,1-3H2,(H,8,9)
- InChI Key： HKMSAGSOKUXWHE-UHFFFAOYSA-N
- SMILES： OC(C1CCCNN=1)=O

Computed Properties

Exact Mass: 128.058577502g/mol
Monoisotopic Mass: 128.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 61.7Å²

3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM485934-1g	1,4,5,6-Tetrahydropyridazine-3-carboxylic acid	111184-33-9	95%	1g	$1187	2023-03-07
A2B Chem LLC	AE58708-250mg	1,4,5,6-tetrahydropyridazine-3-carboxylic acid	111184-33-9	95%	250mg	$459.00	2024-01-05
A2B Chem LLC	AE58708-1g	1,4,5,6-tetrahydropyridazine-3-carboxylic acid	111184-33-9	95%	1g	$1247.00	2024-01-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757219-1g	1,4,5,6-Tetrahydropyridazine-3-carboxylic acid	111184-33-9	95%	1g	￥12568.00	2024-08-09